N~1~,N~2~-dicyclohexylhomoserinamide

• IUPAC Name: N-cyclohexyl-2-(cyclohexylamino)-4-hydroxybutanamide
• InChI: InChI=1S/C16H30N2O2/c19-12-11-15(17-13-7-3-1-4-8-13)16(20)18-14-9-5-2-6-10-14/h13-15,17,19H,1-12H2,(H,18,20)
• InChI Key: COVJCXZXPIPSGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(CCO)C(=O)NC2CCCCC2
• Molecular Formula: C16H30N2O2
• Molecular Weight: 282.42 g/mol

Description

N~1~,N~2~-dicyclohexylhomoserinamide is a useful research compound. Its molecular formula is C16H30N2O2 and its molecular weight is 282.42 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 282.230728204 g/mol and the complexity rating of the compound is 284. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research in the field of chemical synthesis often explores the development and characterization of novel compounds with unique structures or functionalities. For instance, studies on organotin(IV) compounds and their crystal structures, like Dicyclohexyltin(IV) bis(2-pyridylthiolate), provide insights into the synthesis techniques and structural analysis of complex organometallic compounds. These studies are crucial for understanding the molecular geometry and potential reactivity of compounds, which can be applied in catalysis, material science, and bioinorganic chemistry (Bouâlam et al., 1992).

Catalysis and Organic Transformations

The application of compounds in catalysis, particularly in facilitating organic transformations, is a significant area of research. For example, N-heterocyclic carbenes and palladium-imidazolium salt systems have been used in amination reactions of aryl halides, showcasing the utility of nitrogen-containing reagents in organic synthesis. This kind of research is foundational for pharmaceutical synthesis, materials science, and the development of new synthetic methodologies (Grasa et al., 2001).

Material Science and Electrochemistry

Research into mesoporous nitrogen-doped carbon materials derived from ionic liquids demonstrates the interdisciplinary nature of chemical research, bridging material science and electrochemistry. These materials are investigated for their catalytic properties, such as in the electrocatalytic synthesis of hydrogen peroxide, which could have applications in clean energy production and environmental remediation (Fellinger et al., 2012).

Analytical and Forensic Chemistry

Analytical characterization of psychoactive substances, such as the study of methoxetamine and other arylcyclohexylamines, illustrates the application of chemical research in forensic science and drug analysis. These studies are vital for the development of analytical methodologies to detect, identify, and quantify novel psychoactive substances, contributing to public health and safety (De Paoli et al., 2013).